Cas no 1049766-18-8 ((3-aminopropyl)(tert-butyl)amine dihydrochloride)

• Product Name: (3-aminopropyl)(tert-butyl)amine dihydrochloride
• CAS No: 1049766-18-8
• MF: C₇H₁₉ClN₂
• MW: 166.692160844803
• MDL: MFCD07287591
• CID: 4569793
• PubChem ID: 16243128
• Update Time: 2025-05-19

(3-aminopropyl)(tert-butyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-tert-Butyl-1,3-propanediamine 2HCl
• (3-aminopropyl)(tert-butyl)amine dihydrochloride

• MDL： MFCD07287591
• Inchi： 1S/C7H18N2.ClH/c1-7(2,3)9-6-4-5-8;/h9H,4-6,8H2,1-3H3;1H
• InChI Key： UKZKFDMGLZXHCG-UHFFFAOYSA-N
• SMILES： N(CCCN)C(C)(C)C.Cl

Additional information on (3-aminopropyl)(tert-butyl)amine dihydrochloride

Introduction to (3-aminopropyl)(tert-butyl)amine Dihydrochloride (CAS No. 1049766-18-8)

(3-aminopropyl)(tert-butyl)amine dihydrochloride, identified by its CAS number 1049766-18-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural configuration, has garnered attention for its potential applications in drug development and molecular recognition systems. The presence of both primary and tertiary amine functionalities makes it a versatile intermediate, facilitating the synthesis of more complex molecules with tailored properties.

The< strong> (3-aminopropyl)(tert-butyl)amine dihydrochloride molecule consists of a propyl chain linked to a primary amine group and a tert-butyl group attached to a secondary amine. This bifunctional nature allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry. The dihydrochloride salt form enhances its solubility in aqueous systems, broadening its utility in biochemical assays and pharmaceutical formulations.

In recent years, the< strong> (3-aminopropyl)(tert-butyl)amine dihydrochloride has been explored in the development of novel therapeutic agents. Its structural features make it an excellent candidate for designing ligands that interact with biological targets such as enzymes and receptors. For instance, researchers have utilized this compound to create inhibitors targeting metabolic pathways implicated in diseases like cancer and inflammation. The tert-butyl group provides steric hindrance, which can be strategically employed to optimize binding affinities and selectivity.

One of the most compelling aspects of< strong> (3-aminopropyl)(tert-butyl)amine dihydrochloride is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The primary amine can be used to link amino acid-like units, while the secondary amine and tert-butyl group can serve as handles for further functionalization. This approach has led to the development of potent drugs that avoid issues such as rapid degradation or immune rejection.

The< strong> CAS No. 1049766-18-8 designation ensures precise identification and regulatory compliance in laboratory settings. This standardized nomenclature is crucial for ensuring reproducibility in scientific research and for facilitating international collaboration. The compound's properties have been thoroughly characterized through spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography, providing a robust foundation for further study.

Recent advancements in computational chemistry have also highlighted the< strong> (3-aminopropyl)(tert-butyl)amine dihydrochloride's potential in drug discovery algorithms. Molecular modeling studies suggest that this compound can be engineered to enhance binding interactions with specific protein targets. By leveraging computational tools, researchers can predict optimal modifications, reducing the time and cost associated with experimental trials.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it useful in catalytic systems and as a chelating agent. These applications are particularly relevant in green chemistry initiatives, where sustainable alternatives to traditional reagents are sought.

The synthesis of< strong> (3-aminopropyl)(tert-butyl)amine dihydrochloride involves multi-step organic reactions that require careful optimization. Industrial-scale production necessitates stringent quality control measures to ensure purity and consistency. Advances in synthetic methodologies have enabled more efficient routes, reducing waste and improving yield rates.

The< strong> CAS No. 1049766-18-8 product is typically supplied by specialized chemical manufacturers who adhere to Good Manufacturing Practices (GMP). These standards ensure that the compound meets the highest quality benchmarks for research and industrial use. Furthermore, detailed safety data sheets are provided to accompany each shipment, detailing handling procedures and storage conditions.

The versatility of< strong> (3-aminopropyl)(tert-butyl)amine dihydrochloride extends beyond its role as an intermediate in drug synthesis. It has been incorporated into sensor systems designed for detecting environmental pollutants and biological markers. The compound's ability to undergo selective reactions under controlled conditions makes it an invaluable tool for developing diagnostic assays.

In conclusion, the< strong> (3-aminopropyl)(tert-butyl)amine dihydrochloride, identified by its CAS number 1049766-18-8, represents a critical component in modern chemical research. Its unique structural attributes enable diverse applications across pharmaceuticals, materials science, and diagnostics. As scientific understanding evolves, this compound is likely to play an increasingly pivotal role in advancing innovative technologies and treatments.